Cas no 208453-24-1 (Benzaldehyde, 4-(1-oxopropyl)-)

• Product Name: Benzaldehyde, 4-(1-oxopropyl)-
• CAS No: 208453-24-1
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 1396406
• PubChem ID: 15419695
• Update Time: 2025-04-20

Benzaldehyde, 4-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(1-oxopropyl)-
• 208453-24-1
• 4-Propanoylbenzaldehyde
• SCHEMBL6577194
• 1-(4-Formylphenyl)propan-1-one

• Inchi： 1S/C10H10O2/c1-2-10(12)9-5-3-8(7-11)4-6-9/h3-7H,2H2,1H3
• InChI Key： SDSGCVCUSADRFA-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones